molecular formula C8H10O2S B8569386 2,3-Dimethyl-2,3-dihydrothieno[3,4-b][1,4]dioxine CAS No. 399509-72-9

2,3-Dimethyl-2,3-dihydrothieno[3,4-b][1,4]dioxine

Cat. No.: B8569386
CAS No.: 399509-72-9
M. Wt: 170.23 g/mol
InChI Key: WKAIMTAQTRKDTN-UHFFFAOYSA-N
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Description

2,3-Dimethyl-2,3-dihydrothieno[3,4-b][1,4]dioxine is a useful research compound. Its molecular formula is C8H10O2S and its molecular weight is 170.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

399509-72-9

Molecular Formula

C8H10O2S

Molecular Weight

170.23 g/mol

IUPAC Name

2,3-dimethyl-2,3-dihydrothieno[3,4-b][1,4]dioxine

InChI

InChI=1S/C8H10O2S/c1-5-6(2)10-8-4-11-3-7(8)9-5/h3-6H,1-2H3

InChI Key

WKAIMTAQTRKDTN-UHFFFAOYSA-N

Canonical SMILES

CC1C(OC2=CSC=C2O1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,4-dimethoxythiophene (7.2 g, 50 mmol), meso-2,3-butanediol (5.4 g, 60 mmol), and p-toluenesulphonic acid (0.2 g) in toluene (100 ml) was heated at 100° C. under a continuous argon flow for 24 h. The reaction mixture was then poured into methylene chloride (200 mL) and the organic phase washed with a 1M aqueous solution of sodium hydrogen carbonate and brine, dried with anhydrous magnesium sulphate and concentrated. This resulted in a mixture of cis and trans product that could be separated by column chromatography, yielding pure cis (2.8 g, 16%) and trans (1.83 g, 11%) 2,3-dimethyl-2,3-dihydro-thieno[3,4-b][1,4]dioxine.
Quantity
7.2 g
Type
reactant
Reaction Step One
Quantity
5.4 g
Type
reactant
Reaction Step One
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two

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